4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% (4-CPA-95) is an organic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 305.45 g/mol and a melting point of 99-101°C. 4-CPA-95 is soluble in methanol, ethanol, and acetic acid, and is insoluble in water. It has a variety of uses in organic synthesis and analytical chemistry, as well as in biochemical and physiological studies.
Scientific Research Applications
4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has a variety of uses in scientific research applications. It has been used in the synthesis of a variety of compounds, such as dimethoxybenzene, imidazole, and other derivatives. It has also been used in the synthesis of various pharmaceuticals, such as the anti-inflammatory drug naproxen. In addition, 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been used in the synthesis of a variety of organic compounds, such as fluoroalkylbenzoates, fluoroalkylbenzenes, and fluoroalkylbenzamides.
Mechanism of Action
The mechanism of action of 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that its action involves the inhibition of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Inhibition of COX leads to a decrease in the production of prostaglandins, which in turn leads to a decrease in inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% have not been extensively studied. However, it has been shown to have anti-inflammatory and analgesic effects in animal studies. In addition, 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been found to inhibit the growth of certain types of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% in lab experiments include its low cost, ease of synthesis, and wide range of applications. It is also relatively non-toxic, making it a safe and effective compound for laboratory use. However, it is important to note that 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has not been extensively studied and may have potential side effects that are not yet known.
Future Directions
The potential future directions for 4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% research include further investigation into its mechanism of action, biochemical and physiological effects, and potential side effects. Additionally, further research into its use in the synthesis of pharmaceuticals and organic compounds is warranted. Finally, further research into its potential applications in the treatment of cancer and other diseases is also of interest.
Synthesis Methods
4-Chloro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% can be synthesized from commercially available 4-chloro-3-fluorobenzoic acid and 2,4,6-trifluorobenzaldehyde. The reaction is typically carried out in a two-step process, with the first step involving the reaction of the 4-chloro-3-fluorobenzoic acid and 2,4,6-trifluorobenzaldehyde in an aqueous solution of sodium hydroxide at 80-90°C. The second step involves the recrystallization of the product from aqueous ethanol.
properties
IUPAC Name |
4-chloro-3-(2,4,6-trifluorophenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H6ClF3O2/c14-9-2-1-6(13(18)19)3-8(9)12-10(16)4-7(15)5-11(12)17/h1-5H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCEKPLTUTJMWAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)C2=C(C=C(C=C2F)F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H6ClF3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70690578 |
Source
|
Record name | 6-Chloro-2',4',6'-trifluoro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70690578 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261923-31-2 |
Source
|
Record name | 6-Chloro-2',4',6'-trifluoro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70690578 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.